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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)pyridine

Cat. No.: B1266597 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and detailed handling and disposal procedures for 2-(4-Fluorophenyl)pyridine.

It is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and to serve as a preferred source for chemical handling information.

Chemical and Hazard Profile
2-(4-Fluorophenyl)pyridine is an organic compound with potential hazards that necessitate

stringent safety measures.[1] While comprehensive toxicological data is not available,

information on similar compounds suggests it should be handled with a high degree of caution.

[2] The primary known hazards are skin irritation, serious eye irritation, and potential respiratory

irritation.[3][4]

Quantitative Data Summary

The physical and chemical properties of 2-(4-Fluorophenyl)pyridine are summarized below.
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Property Value Source(s)

Molecular Formula C₁₁H₈FN [1][5]

Molecular Weight 173.19 g/mol [1]

Appearance
White to light yellow/orange

powder or crystal
[1]

Melting Point 38.0 - 65 °C [1]

Boiling Point
~276.7 °C (at 760 mmHg); 119

°C (at 6 mmHg)
[1]

Solubility
Soluble in organic solvents

(e.g., ethanol, DMF, DCM)
[1]

Exposure Limits Not established [3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. All PPE should be

inspected prior to use and decontaminated or disposed of properly after handling the

compound.[6]
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles & Face Shield

Tightly fitting safety goggles

are required at all times.[7] A

face shield should be worn

over goggles when there is a

splash hazard.[2][6]

Hand Protection Chemical-Resistant Gloves

Wear protective gloves.[1][3][4]

Nitrile gloves are suitable for

short-term use; inspect for

damage before use and

replace immediately after

contamination.[6]

Body Protection Laboratory Coat

A fully buttoned lab coat is

required to protect skin and

personal clothing.[6]

Respiratory Protection Respirator / Ventilation

Always handle this compound

in a well-ventilated area or a

certified chemical fume hood to

avoid inhaling fumes, vapors,

or dust.[3][4] If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.[2]

Operational and Disposal Plans
The following procedural guidance outlines the safe handling, storage, emergency response,

and disposal of 2-(4-Fluorophenyl)pyridine.

Safe Handling Protocol
Preparation: Before beginning work, ensure the designated area, preferably a chemical fume

hood, is clean and uncluttered. Confirm that an eyewash station and safety shower are

accessible.[3][4][8]
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Donning PPE: Wear all required PPE as specified in the table above.

Handling: Avoid all direct contact with the chemical.[3][4] Prevent the generation of dust and

aerosols.[4] Keep the container tightly closed when not in use.[3][4]

Hygiene: Do not eat, drink, or smoke in the laboratory.[3][4] Wash hands thoroughly with

soap and water after handling is complete.[3][4][7]

Post-Handling: Decontaminate all work surfaces and equipment after use. Properly dispose

of all contaminated waste.

Storage Procedures
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4]

Keep away from incompatible substances such as strong oxidizing agents, strong acids, and

strong bases.[1]

Store away from sources of ignition.[3][4]

Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing.[3][4] Flush the affected skin with

plenty of soap and running water for at least 15 minutes.[3][4] Seek medical attention if

irritation develops or persists.[3][4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[3][4] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately.[3][4] If breathing is difficult or

stops, provide artificial respiration.[3][4] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water.[9] Never give anything by

mouth to an unconscious person.[9] Seek immediate medical attention.
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In Case of a Spill:

Alert & Evacuate: Alert personnel in the immediate area and evacuate if the spill is large.

Control: Ensure adequate ventilation and eliminate all ignition sources.[3]

Contain: Wearing appropriate PPE, prevent the spill from spreading or entering drains.[3][4]

Clean-Up: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).[3]

[4] Collect the material into a suitable, sealed container for hazardous waste disposal.[3][10]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water. Collect all cleaning materials as hazardous waste.[10]

Disposal Plan
All waste containing 2-(4-Fluorophenyl)pyridine must be treated as hazardous waste. Do not

dispose of it down the drain or in general trash.[10]

Segregation: Collect all waste, including contaminated PPE and cleaning materials, in a

designated and clearly labeled "Halogenated Organic Waste" container.[10]

Containerization: Use a sealed, chemically compatible container. Do not mix with other

waste types.[7][10]

Collection: When the container is full, arrange for disposal through a licensed professional

waste disposal service in accordance with all local, state, and federal regulations.[3][7][9]

Visual Workflow for Safe Handling
The following diagram outlines the key procedural steps for safely managing 2-(4-
Fluorophenyl)pyridine from receipt to disposal.
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1. Preparation Phase

2. Handling & Experimental Phase

3. Post-Handling & Disposal Phase

Emergency Response (At Any Stage)

Receive Chemical & Verify SDS

Inspect Work Area (Fume Hood, Eyewash)

Gather & Inspect Required PPE

Don PPE

Handle Chemical in Fume Hood

Perform Experiment

Secure & Store Chemical

Decontaminate Work Area & Equipment

Segregate Halogenated Waste Wash Hands Thoroughly

Dispose of Contaminated PPE Schedule Professional Waste Pickup

Spill Occurs Exposure Occurs Fire Occurs

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(4-Fluorophenyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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